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Audience: Researchers, scientists, and drug development professionals.

Introduction

Destomycin B, a member of the aminoglycoside class of antibiotics, is known for its activity

against a range of bacteria.[1][2] Determining the Minimum Inhibitory Concentration (MIC) is a

critical step in evaluating its efficacy. The MIC is the lowest concentration of an antimicrobial

agent that prevents the visible growth of a microorganism in vitro.[3][4][5] This application note

provides a detailed protocol for determining the MIC of Destomycin B using the broth

microdilution method, a widely used and accurate technique.[6] The procedures outlined are

based on established standards from the Clinical and Laboratory Standards Institute (CLSI).[7]

Data Presentation
The following table provides representative MIC ranges for other aminoglycoside antibiotics

against common quality control bacterial strains. These values can serve as a reference for

expected outcomes when performing MIC testing. Specific MIC values for Destomycin B may

vary.
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Antibiotic Organism MIC Range (µg/mL)

Gentamicin Escherichia coli ATCC 25922 0.25 - 1

Gentamicin
Staphylococcus aureus ATCC

29213
0.12 - 1

Gentamicin
Pseudomonas aeruginosa

ATCC 27853
0.5 - 2

Tobramycin Escherichia coli ATCC 25922 0.25 - 1

Tobramycin
Staphylococcus aureus ATCC

29213
0.12 - 1

Tobramycin
Pseudomonas aeruginosa

ATCC 27853
0.25 - 1

Amikacin Escherichia coli ATCC 25922 1 - 4

Amikacin
Staphylococcus aureus ATCC

29213
0.5 - 4

Amikacin
Pseudomonas aeruginosa

ATCC 27853
1 - 4

Experimental Protocols
This protocol details the broth microdilution method for determining the MIC of Destomycin B.

1. Preparation of Destomycin B Stock Solution

1.1. Accurately weigh a precise amount of Destomycin B powder.

1.2. Dissolve the powder in a suitable sterile solvent, such as deionized water, to create a

high-concentration stock solution (e.g., 10 mg/mL).[8]

1.3. Sterilize the stock solution by passing it through a 0.22 µm filter.[8]

1.4. Store the stock solution in small aliquots at -20°C or below to prevent degradation from

repeated freeze-thaw cycles.[8]
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2. Preparation of Bacterial Inoculum

2.1. From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test

microorganism.[9]

2.2. Suspend the colonies in a sterile broth, such as Cation-Adjusted Mueller-Hinton Broth

(CAMHB), or saline.[3]

2.3. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard,

which corresponds to approximately 1-2 x 10⁸ CFU/mL.[8]

2.4. Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration

of approximately 5 x 10⁵ CFU/mL in the test wells.[8]

3. Broth Microdilution Procedure

3.1. Aseptically dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

[10]

3.2. Add 100 µL of the Destomycin B stock solution to the first well of each row to be tested,

creating a 1:2 dilution.

3.3. Perform serial two-fold dilutions by transferring 100 µL from the first well to the second,

mixing thoroughly, and repeating this process across the plate to achieve the desired

concentration range.[3][10] Discard 100 µL from the last well in the dilution series.

3.4. Inoculate each well (except the sterility control) with the diluted bacterial suspension.

3.5. Include the following controls on each plate:[3]

Growth Control: Wells containing broth and the bacterial inoculum but no antibiotic.

Sterility Control: Wells containing only the broth medium to check for contamination.

3.6. Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[8]

4. Interpretation of Results
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4.1. After incubation, visually inspect the microtiter plate for bacterial growth, indicated by

turbidity.[3]

4.2. The MIC is the lowest concentration of Destomycin B that completely inhibits visible

growth of the organism.[3][8]
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Caption: Workflow for MIC determination of Destomycin B.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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